1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C11H9F3O
• Molecular Weight: 214.18 g/mol
• IUPAC Name: 1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C11H9F3O/c12-11(13,14)9-4-2-1-3-8(9)10(7-15)5-6-10/h1-4,7H,5-6H2
• InChI Key: BBXLFNDOOLUOAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C=O)C2=CC=CC=C2C(F)(F)F

Description

1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde is an organic compound with the molecular formula C10H9F3O. It features a cyclopropane ring substituted with a trifluoromethyl group and a phenyl group, making it a unique and interesting molecule in organic chemistry.

Preparation Methods

The synthesis of 1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde typically involves the following steps:

Cyclopropanation: The formation of the cyclopropane ring can be achieved through the reaction of an alkene with a carbene precursor.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide (CF3I) in the presence of a strong base.

Formylation: The aldehyde group can be introduced through formylation reactions, such as the Vilsmeier-Haack reaction, which uses DMF and POCl3.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the trifluoromethyl group under appropriate conditions.

Major products formed from these reactions include the corresponding carboxylic acids, alcohols, and substituted derivatives.

Scientific Research Applications

1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceuticals, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique structure makes it useful in the development of novel materials with specific properties, such as high thermal stability and resistance to degradation.

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules, facilitating the construction of intricate molecular architectures.

Mechanism of Action

The mechanism of action of 1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde involves its reactivity due to the strained cyclopropane ring and the electron-withdrawing trifluoromethyl group. These features make the compound highly reactive towards nucleophiles and electrophiles, enabling it to participate in various chemical transformations . The molecular targets and pathways involved depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

1-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carbaldehyde can be compared with similar compounds such as:

1-(Trifluoromethyl)cyclopropane-1-carboxylic acid: This compound features a carboxylic acid group instead of an aldehyde, leading to different reactivity and applications.

1-(Trifluoromethyl)cyclopentane-1-carboxylic acid: This compound has a cyclopentane ring instead of a cyclopropane ring, resulting in different steric and electronic properties.

The uniqueness of this compound lies in its combination of a strained cyclopropane ring with a trifluoromethyl group and an aldehyde, making it a versatile and valuable compound in various fields of research and industry.